Cas no 2680847-24-7 (5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680847-24-7
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 5650365
• PubChem ID: 165910830
• Update Time: 2025-09-24

5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275119
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• 2680847-24-7
• 5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H8N2O4S/c1-2-3-14-8(13)10-6-5(7(11)12)9-4-15-6/h2,4H,1,3H2,(H,10,13)(H,11,12)
• InChI Key： VXTMKSRUHQLAPG-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 228.02047791g/mol
• Monoisotopic Mass: 228.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų